Cas no 90482-07-8 (2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride)

• Product Name: 2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride
• CAS No: 90482-07-8
• MF: C₇H₂₀Cl₃N₃
• MW: 252.612798690796
• MDL: MFCD08437659
• CID: 798387
• PubChem ID: 21640980
• Update Time: 2025-06-08

2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine,4-methyl-, hydrochloride (1:3)
• 2-(4-METHYL-PIPERAZIN-1-YL)-ETHYLAMINE HYDROCHLORIDE
• 2-(4-METHYL-PIPERAZIN-1-YL)ETHYLAMINE HYDROCHLORIDE,
• 2-(4-Methyl-piperazin-1-yl)-ethylamine trihydrochloride
• 1-PiperazineethanaMine,4-Methyl-,trihydrochloride
• F2148-0237
• 2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride
• BS-29724
• 90482-07-8
• 2-(4-methylpiperazin-1-yl)ethanamine trihydrochloride
• 2-(4-Methyl-piperazin-1-yl)-ethylaminetrihydrochloride
• 2-(4-methylpiperazin-1-yl)ethanaminetrihydrochloride
• AKOS024258451
• 2-(4-Methyl-piperazin-1-yl)ethylamine trihydrochloride
• [2-(4-methylpiperazin-1-yl)ethyl]amine trihydrochloride
• MFCD08437659
• 2-(4-methylpiperazin-1-yl)ethanamine;trihydrochloride
• SB39764
• G84229

• MDL： MFCD08437659
• Inchi： 1S/C7H17N3.3ClH/c1-9-4-6-10(3-2-8)7-5-9;;;/h2-8H2,1H3;3*1H
• InChI Key： YADBDPBUDXPYRK-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(CCN)CCN(C)CC1

Computed Properties

• Exact Mass: 251.07200
• Monoisotopic Mass: 251.072281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• PSA: 32.50000
• LogP: 2.17460

Additional information on 2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride

Introduction to 2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride (CAS No. 90482-07-8)

2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride, identified by its Chemical Abstracts Service (CAS) number 90482-07-8, is a significant compound in the field of pharmaceutical chemistry and drug development. This trihydrochloride salt of a piperazine derivative has garnered attention due to its structural properties and potential applications in medicinal chemistry. The compound features a 4-methylpiperazin-1-yl moiety, which is a common pharmacophore in the design of bioactive molecules, particularly in the development of central nervous system (CNS) drugs and therapeutic agents targeting various physiological pathways.

The 2-(4-methylpiperazin-1-yl)ethan-1-amine core structure suggests a molecular framework that may exhibit favorable interactions with biological targets. Piperazine derivatives are well-known for their ability to modulate neurotransmitter systems, making them valuable candidates for drugs used in treating conditions such as depression, anxiety, and other neurological disorders. The addition of the ethanamino group and the trihydrochloride formulation enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

Recent advancements in drug discovery have highlighted the importance of 4-methylpiperazine derivatives due to their structural flexibility and ability to engage with multiple receptor types. For instance, studies have demonstrated that modifications in the piperazine ring can significantly influence binding affinity and selectivity, which are pivotal for achieving desired therapeutic effects while minimizing side effects. The trihydrochloride salt form of this compound not only improves its pharmacokinetic properties but also ensures consistent dosing in clinical settings.

In the realm of medicinal chemistry, the synthesis and characterization of 2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride have been subjects of extensive research. The compound's synthesis typically involves multi-step organic reactions, including nucleophilic substitution and salt formation processes. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure and confirm its purity.

One of the most compelling aspects of this compound is its potential role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its utility in developing novel therapeutics for conditions ranging from cardiovascular diseases to infectious disorders. The 4-methylpiperazin-1-yl group's ability to serve as a scaffold for further chemical modifications makes it an attractive choice for medicinal chemists aiming to design molecules with tailored biological activities.

The pharmacological profile of 2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride has been investigated through both in vitro and in vivo studies. Preclinical trials have indicated that this compound may possess properties such as vasodilation effects, which could be beneficial in managing conditions like hypertension or pulmonary arterial hypertension. Additionally, its interaction with enzymes and receptors relevant to neurotransmission has sparked interest in exploring its potential as an adjunct therapy for CNS disorders.

The chemical stability and formulation aspects of this compound are also critical considerations in pharmaceutical development. The trihydrochloride salt form not only enhances solubility but also provides a stable crystalline structure that is conducive to formulation into tablets, capsules, or injectable solutions. Compatibility with excipients commonly used in drug formulations has been assessed to ensure that final products meet stringent quality standards.

As research continues to evolve, the applications of 2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride are likely to expand. Collaborative efforts between academic institutions and pharmaceutical companies are essential for uncovering new therapeutic possibilities and optimizing synthetic routes. The integration of computational modeling techniques into drug discovery processes may further accelerate the development pipeline for this class of compounds.

In conclusion, 2-(4-methylpiperazin-1-yl)ethan-1-amine trihydrochloride (CAS No. 90482-07-8) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a building block for more complex drugs, combined with its favorable physicochemical properties, positions it as a valuable asset in the ongoing quest to develop innovative therapeutics for human health.